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Compound of Interest

Compound Name: 2,6-Dibromotoluene

Cat. No.: B1294787

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,6-
Dibromotoluene (CAS No. 69321-60-4). The information is intended for use by trained
professionals in research and development environments. This document synthesizes data
from safety data sheets (SDS), chemical databases, and established experimental protocols to

ensure safe laboratory practices.

Chemical and Physical Properties

2,6-Dibromotoluene is a halogenated aromatic hydrocarbon.[1][2] It is a colorless to pale
yellow liquid with a mild aromatic or slightly pungent odor.[1][2] It has poor solubility in water
but is soluble in common organic solvents like ethanol, acetone, and ether.[1][2]
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Property Value Reference
Molecular Formula C7HeBr2 [1112]
Molecular Weight 249.93 g/mol [1103114]
Appearance Colorless to pale yellow liquid [11[2]
Melting Point 2-6 °C [31[5][6]
Boiling Point 112-113 °C at 7 mmHg [3][5]I6]
Density 1.812 g/cm3 [31141[5]
Refractive Index 1.606 [3]

Solubility

Sparingly soluble in water

[1](2]

Hazard Identification and GHS Classification

2,6-Dibromotoluene is classified as a hazardous chemical. The primary hazards are skin and

eye irritation.[3][7][8]

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Signal Word: Warning

Hazard Pictogram:

laalt text

Toxicological Information

Comprehensive quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%), for 2,6-Dibromotoluene is not readily available in the reviewed

literature. One supplier notes that acute toxicity information is not available.[3]
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For comparative purposes, data for a related compound, 4-Bromotoluene, is provided below.
This information should be used with caution as the toxicological properties of isomers can vary

significantly.
Compound Test Route Species Value Reference
4-
Bromotoluen LD50 Oral Rat 1540 mg/kg [9]
e
4-
Bromotoluen LD50 Oral Mouse 1860 mg/kg 9]

e

Symptoms of exposure to 2,6-Dibromotoluene may include:

Skin contact: Inflammation, itching, scaling, reddening, blistering, pain, or dryness.[3]

Eye contact: Redness, watering, itching, and potentially severe eye damage.[3]

Inhalation: Irritation of the lungs and respiratory system.[3]

Ingestion: Harmful if swallowed and may cause respiratory irritation.[1][2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2,6-Dibromotoluene are
not publicly available. However, the following are summaries of standard OECD guidelines that
would be used to determine its skin and eye irritation potential.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

Methodology:
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» Animal Model: Healthy, young adult albino rabbits are typically used.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal
is clipped.

e Application: A 0.5 mL (for liquids) or 500 mg (for solids) dose of the test substance is applied
to a small area of the shaved skin under a gauze patch.

e Exposure: The patch is left in place for a 4-hour exposure period.

o Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours. Observations may continue for up to 14 days to assess
the reversibility of any effects.

e Scoring: The severity of erythema and edema is scored using a standardized system (e.g.,
Draize scale). The scores are used to classify the substance's irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This guideline outlines the procedure for determining the potential of a substance to cause eye
irritation or corrosion.[1][5][7][8][10]

Methodology:
e Animal Model: Healthy, young adult albino rabbits are the preferred species.[5][8]

e Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye
of the animal. The other eye serves as an untreated control.[1][5][10]

« Initial Test: The test is initially performed on a single animal. If corrosive or severe irritant
effects are observed, no further testing is conducted.[1][5]

» Confirmatory Test: If the initial test does not show severe effects, the response is confirmed
using up to two additional animals.[1][5][10]
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» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[5] The observation period can extend up to 21 days to
assess the reversibility of the observed effects.[1][5][10]

e Scoring: Lesions are scored according to a standardized system to determine the irritation
level. The use of topical anesthetics and systemic analgesics is recommended to minimize
animal distress.[5][8][10]

Safety and Handling Precautions
Engineering Controls

o Work with 2,6-Dibromotoluene should be conducted in a well-ventilated area.[7][8]
o Use a chemical fume hood to keep airborne concentrations low.[7]

o Facilities must be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2,6-
Dibromotoluene.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.

To prevent skin contact and
absorption. Halogenated
aromatic hydrocarbons can
penetrate some common glove
materials.[11][12]

Eye and Face Protection

Chemical safety goggles and a
face shield. Use eyewear
tested and approved under
appropriate government
standards such as OSHA 29
CFR 1910.133 or EU EN166.

[7](8]

To protect against splashes
that can cause serious eye

damage.[7]

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. A chemical-resistant
apron is advised for larger
quantities or when there is a

high potential for splashing.[7]

To minimize skin exposure.[7]

Respiratory Protection

If a fume hood is not available
or if there is a risk of inhalation,
a NIOSH-approved respirator
with an organic vapor cartridge
is necessary. Respirator
selection should be based on
an assessment of respiratory

hazards in the workplace.[7][9]

To prevent inhalation of vapors

or mists.[7]

Handling and Storage

» Avoid contact with skin, eyes, and clothing.[7]

e Wash hands thoroughly after handling.[7][10]
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o Keep away from sources of ignition and incompatible substances such as oxidizing agents.

[71L8]

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[7][8]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Obtain medical aid

immediately.[7][8]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Obtain medical aid

immediately.[7][8]

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never give
anything by mouth to an unconscious person.

Obtain medical aid immediately.[7][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[7]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and

hydrogen bromide may be generated by thermal decomposition or combustion.[7][8]

o Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[7][8]
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Accidental Release Measures

o Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away. Ensure adequate ventilation and remove all sources of ignition.[7]

o Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[10]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it into a suitable, closed container for disposal.[7]

Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste. Follow all federal, state, and local regulations for the disposal of this substance and its
packaging.[7]

Visualized Workflows

The following diagrams illustrate key safety and logical workflows for handling 2,6-
Dibromotoluene.
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Chemical Risk Assessment Workflow

Start: New Protocol with 2,6-Dibromotoluene

1. Identify Hazards
(Skin/Eye Irritant)

2. Assess Risks

(Exposure routes, quantities) Protocol Change

3. Implement Controls

A\

PPE Selection Engineering Controls Administrative Controls 4. Review and Monitor
(Gloves, Goggles, Lab Coat) (Fume Hood, Eyewash) (SOPs, Training) (Periodically or with changes)

Click to download full resolution via product page

Caption: A workflow for conducting a chemical risk assessment for 2,6-Dibromotoluene.
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Emergency Response for 2,6-Dibromotoluene Exposure

Exposure Occurs

Type of Exposure?

Skin Contact: Eye Contact: Inhalation:
- Remove contaminated clothing - Flush with water for 15 min - Move to fresh air
- Flush with water for 15 min - Use eyewash station - Provide oxygen if needed

Inhalation

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A flowchart for emergency response to personal exposure to 2,6-Dibromotoluene.
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OECD TG 405: Acute Eye Irritation Test Workflow

Start: Select Healthy Albino Rabbit

Initial Test:
Apply substance to one eye of a single animal

Observe for 24h
Corrosive/Severe lrritation?

Confirmatory Test:
Use up to two additional animals sequentially

Stop Test and Classify as Severe

Observe for up to 21 days
Score lesions (cornea, iris, conjunctiva)

Classify based on severity and reversibility of effects

Click to download full resolution via product page

Caption: A simplified workflow of the OECD Guideline 405 for acute eye irritation testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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